Cas no 1806802-86-7 (Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate
• CAS No: 1806802-86-7
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4847639
• Update Time: 2025-11-02

Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate

• Inchi： 1S/C9H9F2NO2/c1-5-3-6(8(10)11)4-12-7(5)9(13)14-2/h3-4,8H,1-2H3
• InChI Key： SKNZBGRSUJZKJU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OC)C(C)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate

Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate: A Versatile Fluorinated Pyridine Derivative

Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS No. 1806802-86-7) is an important fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique difluoromethyl group and ester functionality, serves as a valuable building block in modern synthetic chemistry. The presence of fluorine atoms enhances the molecule's metabolic stability and bioavailability, making it particularly interesting for drug discovery applications.

The chemical structure of Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate features a pyridine core substituted with three functional groups: a difluoromethyl group at position 5, a methyl group at position 3, and a methoxycarbonyl group at position 2. This specific arrangement creates a versatile scaffold that can undergo various chemical transformations. Researchers often search for information about "synthesis of fluorinated pyridines" or "applications of difluoromethyl compounds," reflecting the growing interest in this class of molecules.

In pharmaceutical research, Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate serves as a key intermediate for developing novel bioactive compounds. The difluoromethyl-pyridine moiety is particularly valuable in medicinal chemistry due to its ability to modulate the physicochemical properties of drug candidates. Current trends show increasing searches for "fluorine in drug design" and "pyridine-based pharmaceuticals," highlighting the relevance of this compound in modern drug discovery.

The agrochemical industry has also shown interest in Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate derivatives. The fluorinated pyridine structure appears in several modern pesticides and herbicides, where the fluorine atoms enhance stability and biological activity. With growing concerns about "sustainable crop protection" and "environmentally friendly pesticides," researchers are exploring new fluorinated compounds that combine efficacy with reduced environmental impact.

From a synthetic chemistry perspective, Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate offers multiple reactive sites for further functionalization. The ester group can be hydrolyzed to the corresponding acid or reduced to the alcohol, while the difluoromethyl group provides opportunities for further fluorination or cross-coupling reactions. These transformations are frequently discussed in searches about "pyridine derivative synthesis" and "fluorine chemistry techniques."

The physical properties of Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate make it suitable for various applications. Typically appearing as a white to off-white crystalline solid, this compound demonstrates good solubility in common organic solvents, which is crucial for its handling in laboratory and industrial settings. Researchers often inquire about "properties of fluorinated heterocycles" and "handling of pyridine derivatives," indicating the practical importance of such information.

Recent advances in fluorine chemistry have further increased the significance of compounds like Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate. The development of new fluorination methods and catalytic processes has made fluorinated compounds more accessible to researchers. This aligns with current search trends focusing on "green fluorination techniques" and "catalytic C-F bond formation."

Quality control and analytical characterization of Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. The 19F NMR spectrum is particularly informative for verifying the structure and purity of this fluorinated compound. Analytical questions often center around "NMR analysis of fluorinated compounds" and "purity determination of heterocycles."

The commercial availability of Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate has increased in recent years, reflecting its growing importance in research and development. Suppliers often provide this compound with various purity grades, from research quantities to bulk orders. Market trends show searches for "fluorinated building blocks suppliers" and "custom synthesis of pyridine derivatives," indicating the demand for such specialized chemicals.

Looking forward, Methyl 5-(difluoromethyl)-3-methylpyridine-2-carboxylate and related fluorinated pyridine compounds are expected to play an increasingly important role in multiple industries. As research continues into "fluorine effects in medicinal chemistry" and "sustainable fluorination processes," this compound will likely remain a valuable tool for chemists developing new materials, pharmaceuticals, and agrochemicals.